methyl 3-{[(4-methoxyphenyl)amino]carbonyl}-5-nitrobenzoate

• IUPAC Name: methyl 3-[(4-methoxyphenyl)carbamoyl]-5-nitrobenzoate
• InChI: InChI=1S/C16H14N2O6/c1-23-14-5-3-12(4-6-14)17-15(19)10-7-11(16(20)24-2)9-13(8-10)18(21)22/h3-9H,1-2H3,(H,17,19)
• InChI Key: JUGSGOFGISMZFH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)OC
• Molecular Formula: C16H14N2O6
• Molecular Weight: 330.29 g/mol

Description

Methyl 3-{[(4-methoxyphenyl)amino]carbonyl}-5-nitrobenzoate is a chemical compound that belongs to the family of benzoates. It is widely used in scientific research for its unique properties and mechanism of action.

Mechanism of Action

Methyl 3-{[(4-methoxyphenyl)amino]carbonyl}-5-nitrobenzoate works by reacting with ROS to form a fluorescent product. The fluorescence intensity of the product is proportional to the amount of ROS present in the sample. This allows for the detection and quantification of ROS in living cells. Additionally, it can bind to proteins and enzymes, which can alter their activity and function.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not affect cell viability or proliferation. It has also been shown to be membrane-permeable, allowing for its use in live-cell imaging studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of Methyl 3-{[(4-methoxyphenyl)amino]carbonyl}-5-nitrobenzoate is its high selectivity for ROS. It also has a high quantum yield, allowing for sensitive detection of ROS in living cells. However, one limitation is that it requires the use of fluorescence microscopy for detection, which can be expensive and time-consuming.

Future Directions

Future research on Methyl 3-{[(4-methoxyphenyl)amino]carbonyl}-5-nitrobenzoate could focus on its use in the development of new drugs for the treatment of diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It could also be used in the development of new fluorescent probes for the detection of other reactive species in living cells. Additionally, research could focus on improving the selectivity and sensitivity of this compound for ROS detection.

Synthesis Methods

The synthesis of Methyl 3-{[(4-methoxyphenyl)amino]carbonyl}-5-nitrobenzoate involves the reaction of 3-nitrobenzoic acid with 4-methoxyaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then treated with methyl chloroformate to obtain the final product.

Scientific Research Applications

Methyl 3-{[(4-methoxyphenyl)amino]carbonyl}-5-nitrobenzoate is widely used in scientific research as a fluorescent probe for the detection of reactive oxygen species (ROS) in living cells. It has also been used as a tool for the study of protein-ligand interactions and enzyme kinetics. Additionally, it has been used in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.